Cas no 6335-83-7 (1-(4-hydroxyphenyl)-2-phenylethane)

• Product Name: 1-(4-hydroxyphenyl)-2-phenylethane
• CAS No: 6335-83-7
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 866055
• Update Time: 2025-04-19

1-(4-hydroxyphenyl)-2-phenylethane Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-2-phenylethane
• 4-(2-phenylethyl)phenol
• 4-PHENETHYLPHENOL
• Phenol, p-phenethyl-

• Inchi： 1S/C14H14O/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11,15H,6-7H2
• InChI Key： YTLSTADDHMJUMW-UHFFFAOYSA-N
• SMILES： OC1C=CC(CCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.093
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.601
• PSA: 20.23
• LogP: 3.17740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes